Cas no 1131737-05-7 ((1R)-1-(2,6-dichlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,6-dichlorophenyl)ethan-1-amine
• CAS No: 1131737-05-7
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD06762211
• CID: 836532
• PubChem ID: 53485141
• Update Time: 2025-06-10

(1R)-1-(2,6-dichlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,6-Dichlorophenyl)ethanamine hydrochloride
• (1R)-1-(2,6-dichlorophenyl)ethanamine,hydrochloride
• (R)-1-(2,6-Dichlorophenyl)ethanamine HCl
• AX8250462
• ST2401566
• AB0000627
• (1R)-1-(2,6-dichlorophenyl)ethan-1-amine hydrochloride
• (1R)-1-(2,6-Dichlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• (1R)-1-(2,6-dichlorophenyl)ethan-1-amine
• (1R)-1-(2,6-dichlorophenyl)ethanamine;hydrochloride
• SCHEMBL21670834
• DTXSID50704389
• 1982270-14-3
• AKOS016842409
• GS-7352
• 1131737-05-7
• CS-0196955
• (R)-1-(2,6-Dichlorophenyl)ethanaminehydrochloride
• Y10765
• (1R)-1-(2,6-DICHLOROPHENYL)ETHYLAMINE HCl
• MFCD12757835

• MDL： MFCD06762211
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： QBWKCUFYMDZATP-NUBCRITNSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](C)N)Cl.Cl

Computed Properties

• Exact Mass: 224.98800
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 4.51540

(1R)-1-(2,6-dichlorophenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R)-1-(2,6-dichlorophenyl)ethan-1-amine

Research Brief on (1R)-1-(2,6-dichlorophenyl)ethan-1-amine (CAS: 1131737-05-7) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-1-(2,6-dichlorophenyl)ethan-1-amine (CAS: 1131737-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a chiral building block and its pharmacological relevance. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in drug development.

Recent studies highlight the enantioselective synthesis of (1R)-1-(2,6-dichlorophenyl)ethan-1-amine, emphasizing its role as a key intermediate in the production of bioactive molecules. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity (>99% ee), which is critical for its application in chiral drug formulations. The compound's structural features, such as the 2,6-dichlorophenyl moiety, contribute to its binding affinity for specific biological targets.

Pharmacological investigations reveal that (1R)-1-(2,6-dichlorophenyl)ethan-1-amine exhibits promising activity as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. In vitro and in vivo studies demonstrate its interaction with dopamine and serotonin receptors, suggesting potential therapeutic applications for conditions like Parkinson's disease and depression. Notably, its metabolic stability and low toxicity profile further support its candidacy for preclinical development.

In drug discovery, this compound has been utilized as a scaffold for the design of novel small-molecule inhibitors. For instance, derivatives of (1R)-1-(2,6-dichlorophenyl)ethan-1-amine have shown inhibitory effects on protein kinases involved in cancer pathways, with IC50 values in the nanomolar range. Computational modeling studies corroborate these findings, identifying key hydrogen-bonding interactions that enhance target selectivity.

Ongoing research is exploring the compound's utility in prodrug formulations, where its amine group serves as a site for conjugation with therapeutic agents. Preliminary data indicate improved bioavailability and targeted delivery in animal models, paving the way for translational studies. Collaborative efforts between academic and industrial researchers are expected to accelerate its development into clinical candidates.

In conclusion, (1R)-1-(2,6-dichlorophenyl)ethan-1-amine (CAS: 1131737-05-7) represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and expanding its therapeutic potential through structural modifications.